1-acetyl-4-{[1-(2-fluorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}piperazine

• IUPAC Name: 1-[4-[1-[(2-fluorophenyl)methyl]triazole-4-carbonyl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C16H18FN5O2/c1-12(23)20-6-8-21(9-7-20)16(24)15-11-22(19-18-15)10-13-4-2-3-5-14(13)17/h2-5,11H,6-10H2,1H3
• InChI Key: ZHEKQRGOCOAEOZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCN(CC1)C(=O)C2=CN(N=N2)CC3=CC=CC=C3F
• Molecular Formula: C16H18FN5O2
• Molecular Weight: 331.34 g/mol

Description

1-acetyl-4-{[1-(2-fluorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}piperazine is a chemical compound that has gained significant attention in scientific research due to its potential application in various fields. This compound is also known as AF-1 and belongs to the class of piperazine derivatives. The purpose of

Mechanism of Action

The mechanism of action of 1-acetyl-4-{[1-(2-fluorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}piperazine is not fully understood. However, it is believed to act by binding to specific protein targets and modulating their activity. This binding may occur through various mechanisms, including hydrogen bonding, electrostatic interactions, and hydrophobic interactions. The specific protein targets of AF-1 vary depending on the application and may include enzymes, receptors, and transcription factors.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that AF-1 can inhibit the activity of specific enzymes and modulate the expression of certain genes. Additionally, AF-1 has been shown to have neuroprotective effects and may have potential as a treatment for neurological disorders. However, further studies are needed to fully understand the biochemical and physiological effects of AF-1.

Advantages and Limitations for Lab Experiments

One of the major advantages of 1-acetyl-4-{[1-(2-fluorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}piperazine is its high affinity and selectivity for specific protein targets. This makes it a valuable tool for studying complex biological processes and identifying potential drug targets. Additionally, AF-1 has been shown to have good solubility and stability, making it suitable for use in various lab experiments. However, one of the limitations of AF-1 is its relatively high cost, which may limit its use in certain applications.

Future Directions

There are several future directions for the study of 1-acetyl-4-{[1-(2-fluorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}piperazine. One potential direction is the further optimization of the synthesis method to improve yield and reduce cost. Additionally, AF-1 may be investigated for its potential as a drug candidate for the treatment of various diseases, including cancer and neurological disorders. Further studies may also focus on the identification of new protein targets for AF-1 and the development of new applications for this compound.

Synthesis Methods

The synthesis of 1-acetyl-4-{[1-(2-fluorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}piperazine involves the reaction of 1-(2-fluorobenzyl)-1H-1,2,3-triazole-4-carboxylic acid with acetic anhydride and piperazine in the presence of a catalyst. This reaction results in the formation of the desired compound with high yield and purity. The synthesis method has been optimized to ensure reproducibility and scalability for commercial production.

Scientific Research Applications

1-acetyl-4-{[1-(2-fluorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}piperazine has been studied extensively for its potential application in various fields of scientific research. One of the major areas of interest is its use as a chemical probe for the study of protein-protein interactions. AF-1 has been shown to bind to specific protein targets with high affinity and selectivity, making it a valuable tool for understanding complex biological processes. Additionally, AF-1 has been investigated for its potential as a drug candidate for the treatment of various diseases, including cancer and neurological disorders.